Cas no 1004644-22-7 (5-(5-Methyl-1H-pyrazol-1-yl)methyl-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(5-Methyl-1H-pyrazol-1-yl)methyl-1,3,4-oxadiazole-2-thiol
• CAS No: 1004644-22-7
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• MDL: MFCD04971154
• CID: 3059629
• PubChem ID: 7017870
• Update Time: 2025-04-21

5-(5-Methyl-1H-pyrazol-1-yl)methyl-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((5-Methyl-1H-pyrazol-1-yl)methyl)-1,3,4-oxadiazole-2-thiol
• 1004644-22-7
• CS-0282020
• 5-[(5-methylpyrazol-1-yl)methyl]-3H-1,3,4-oxadiazole-2-thione
• EN300-229930
• BBL001498
• STK301301
• 5-[(5-methyl-1H-pyrazol-1-yl)methyl]-1,3,4-oxadiazole-2-thiol
• AKOS000311491
• VS-00852
• 5-[(5-METHYL-1H-PYRAZOL-1-YL)METHYL]-1,3,4-OXADIAZOL-2-YLHYDROSULFIDE
• 5-(5-Methyl-pyrazol-1-ylmethyl)-[1,3,4]oxadiazole-2-thiol
• 5-(5-Methyl-1H-pyrazol-1-yl)methyl-1,3,4-oxadiazole-2-thiol

• MDL： MFCD04971154
• Inchi： 1S/C7H8N4OS/c1-5-2-3-8-11(5)4-6-9-10-7(13)12-6/h2-3H,4H2,1H3,(H,10,13)
• InChI Key： RKVMQKHHSTYRIR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(C)=CC=N2)O1

Computed Properties

• Exact Mass: 196.04188206Da
• Monoisotopic Mass: 196.04188206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.5Ų